Cas no 153173-62-7 (1,2,3-Thiadiazole-4-carboxaldehyde, 5-(1-methylethyl)- (9CI))

• Product Name: 1,2,3-Thiadiazole-4-carboxaldehyde, 5-(1-methylethyl)- (9CI)
• CAS No: 153173-62-7
• MF: C₆H₈N₂OS
• MW: 156.205519676208
• CID: 99004
• PubChem ID: 45083906
• Update Time: 2025-04-18

1,2,3-Thiadiazole-4-carboxaldehyde, 5-(1-methylethyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Thiadiazole-4-carboxaldehyde, 5-(1-methylethyl)- (9CI)
• 1,2,3-Thiadiazole-4-carboxaldehyde,5-(1-methylethyl)-
• 5-propan-2-ylthiadiazole-4-carbaldehyde
• 153173-62-7
• 5-Isopropyl-1,2,3-thiadiazole-4-carbaldehyde

• Inchi： 1S/C6H8N2OS/c1-4(2)6-5(3-9)7-8-10-6/h3-4H,1-2H3
• InChI Key： DBSHJIWZDFMZRN-UHFFFAOYSA-N
• SMILES： S1C(=C(C=O)N=N1)C(C)C

Computed Properties

• Exact Mass: 156.03584
• Monoisotopic Mass: 156.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.1A^2
• XLogP3: 1.4

Experimental Properties

• PSA: 42.85